Diisodecyl phthalate
Diisodecyl phthalate
Diisodecyl phthalate (DIDP) is a commonly used plasticizer used in the production of plastic and plastic coating to increase flexibility. It is a mixture of compounds derived from the esterification of phthalic acid and isomeric decyl alcohols.
Brand Name:
Vulcanchem
CAS No.:
68515-49-1
VCID:
VC20814861
InChI:
InChI=1S/C28H46O4/c1-23(2)17-11-7-5-9-15-21-31-27(29)25-19-13-14-20-26(25)28(30)32-22-16-10-6-8-12-18-24(3)4/h13-14,19-20,23-24H,5-12,15-18,21-22H2,1-4H3
SMILES:
CC(C)CCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCC(C)C
Molecular Formula:
C28H46O4
C6H4(COO(CH2)7CH(CH3)2)2
C28H46O4
C6H4(COO(CH2)7CH(CH3)2)2
C28H46O4
Molecular Weight:
446.7 g/mol
Diisodecyl phthalate
CAS No.: 68515-49-1
Main Products
Cat. No.: VC20814861
Molecular Formula: C28H46O4
C6H4(COO(CH2)7CH(CH3)2)2
C28H46O4
Molecular Weight: 446.7 g/mol
* For research use only. Not for human or veterinary use.
| Description | Diisodecyl phthalate (DIDP) is a commonly used plasticizer used in the production of plastic and plastic coating to increase flexibility. It is a mixture of compounds derived from the esterification of phthalic acid and isomeric decyl alcohols. |
|---|---|
| CAS No. | 68515-49-1 |
| Molecular Formula | C28H46O4 C6H4(COO(CH2)7CH(CH3)2)2 C28H46O4 |
| Molecular Weight | 446.7 g/mol |
| IUPAC Name | bis(8-methylnonyl) benzene-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C28H46O4/c1-23(2)17-11-7-5-9-15-21-31-27(29)25-19-13-14-20-26(25)28(30)32-22-16-10-6-8-12-18-24(3)4/h13-14,19-20,23-24H,5-12,15-18,21-22H2,1-4H3 |
| Standard InChI Key | ZVFDTKUVRCTHQE-UHFFFAOYSA-N |
| Impurities | Diisodecyl ether and Isodecyl benzoate (0.02 - 0.1% w/w), Isodecyl alcohol (0.01 - 0.05% w/w), Traces of other phthalates, Water (max 0.1% w/w), Bisphenol A may be included upon request by customer. |
| SMILES | CC(C)CCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCC(C)C |
| Canonical SMILES | CC(C)CCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCC(C)C |
| Boiling Point | 482 to 495 °F at 4 mm Hg (NTP, 1992) at 0.5kPa: 250-257 °C |
| Colorform | Clear liquid |
| Flash Point | 450 °F (NTP, 1992) 275 °C (527 °F) - closed cup 450 °F (232 °C) (Open cup) 229 °C c.c. |
| Melting Point | -58 °F (NTP, 1992) -45.6 °C -50 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume